Cas no 1449746-00-2 (Mefuparib hydrochloride)

• Product Name: Mefuparib hydrochloride
• CAS No: 1449746-00-2
• MF: C₁₇H₁₆ClFN₂O₂
• MW: 334.772546768188
• CID: 4766807
• PubChem ID: 117734810
• Update Time: 2026-02-26

Mefuparib hydrochloride Chemical and Physical Properties

Names and Identifiers

• Mefuparib hydrochloride
• Mefuparib (hydrochloride)
• 82IYE3T3BE
• mefuparib HCl
• 5-fluoro-2-(4-((methylamino)methyl)phenyl)benzofuran-7-carboxamide hydrochloride
• 5-fluoro-2-{4-[(methylamino)methyl]phenyl}benzofuran-7-carboxamide hydrochloride
• mefuparib monohydrochloride
• CVL218
• CVL 218
• Mefuparib hydrochloride(CVL218)
• [4-(7-carbamoyl-5-fluoro-1-benzofuran-2-yl)phenyl]-N-methylmethanaminium chloride
• 5-Fluoro-2-(4-((met
• 5-fluoro-2-(4-((methylamino)methyl)phenyl)-1-benzofuran-7-carboxamide hydrochloride
• 5-fluoro-2-{4-[(methylamino)methyl]phenyl}-1-benzofuran-7-carboxamide hydrochloride
• Mefuparib hydrochloride(CVL218)?
• GPFWTAVHQKERKY-UHFFFAOYSA-N
• 7-Benzofurancarboxamide, 5-fluoro-2-(4-((methylamino)methyl)phenyl)-, hydrochloride (1:1)
• 5-fluoro-2-[4-(methylaminomethyl)phenyl]-1-benzofuran-7-carboxamide;hydrochloride
• UNII-82IYE3T3BE
• 5-fluoro-2-{4-[(methylamino)methyl]phenyl}-1-benzofuran-7-carboxamide--hydrogen chloride
• 5-fluoro-2-(4-((methylamino)methyl)phenyl)-1-benzofuran-7-carboxamide--hydrogen chloride
• CHEBI:167899
• HY-122661
• MEFUPARIB HYDROCHLORIDE [WHO-DD]
• (4-(7-carbamoyl-5-fluoro-1-benzofuran-2-yl)phenyl)-N-methylmethanaminium chloride
• MS-25064
• SCHEMBL16286708
• MPH1 cpd
• G17199
• CS-0088030
• CVL-218
• CHEMBL5286956
• DA-65321
• AKOS040733707
• 1449746-00-2
• 5-Fluoro-2-(4-((methylamino)methyl)phenyl)-7-benzofurancarboxamide hydrochloride

• Inchi： 1S/C17H15FN2O2.ClH/c1-20-9-10-2-4-11(5-3-10)15-7-12-6-13(18)8-14(17(19)21)16(12)22-15;/h2-8,20H,9H2,1H3,(H2,19,21);1H
• InChI Key： GPFWTAVHQKERKY-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C(N)=O)C2=C(C=1)C=C(C1C=CC(CNC)=CC=1)O2

Computed Properties

• Exact Mass: 334.0884336g/mol
• Monoisotopic Mass: 334.0884336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids

Additional information on Mefuparib hydrochloride

Research Brief on Mefuparib Hydrochloride (1449746-00-2): A Novel PARP Inhibitor in Cancer Therapy

Mefuparib hydrochloride (CAS: 1449746-00-2) is a promising poly(ADP-ribose) polymerase (PARP) inhibitor currently under investigation for its potential applications in cancer therapy. PARP inhibitors have gained significant attention in recent years due to their ability to target DNA repair mechanisms in cancer cells, particularly those with BRCA mutations. Mefuparib hydrochloride represents a new generation of PARP inhibitors designed to enhance efficacy and reduce side effects compared to earlier compounds like olaparib and niraparib.

Recent preclinical studies have demonstrated that Mefuparib hydrochloride exhibits potent inhibitory activity against PARP1 and PARP2, with IC50 values in the low nanomolar range. The compound shows improved pharmacokinetic properties, including better oral bioavailability and tissue distribution, which may translate to improved clinical outcomes. In vitro studies using BRCA-mutated cancer cell lines have shown significant suppression of cell proliferation and induction of apoptosis following treatment with Mefuparib hydrochloride.

A notable 2023 study published in the Journal of Medicinal Chemistry explored the structural optimization of Mefuparib hydrochloride, revealing that its unique chemical modifications contribute to enhanced target binding and reduced off-target effects. The researchers utilized X-ray crystallography to demonstrate the compound's binding mode within the PARP1 active site, providing valuable insights for further drug development. These findings suggest that Mefuparib hydrochloride may offer advantages in terms of both potency and selectivity.

Current clinical trials (Phase I/II) are evaluating Mefuparib hydrochloride as a monotherapy for advanced ovarian cancer and in combination with platinum-based chemotherapy for triple-negative breast cancer. Preliminary results indicate manageable toxicity profiles and promising anti-tumor activity, particularly in patients with homologous recombination deficiency (HRD). The drug's ability to cross the blood-brain barrier is also being investigated, potentially expanding its utility to brain metastases.

From a pharmaceutical development perspective, Mefuparib hydrochloride's synthesis route (starting from intermediate 1449746-00-2) has been optimized for large-scale production, with recent patents highlighting improved yield and purity. Stability studies under various conditions suggest favorable drug product characteristics, supporting its potential as a commercially viable therapeutic agent.

While Mefuparib hydrochloride shows considerable promise, challenges remain in identifying optimal biomarkers for patient selection and understanding potential resistance mechanisms. Future research directions include exploring combination therapies with immune checkpoint inhibitors and developing companion diagnostics to maximize clinical benefit. The compound represents an exciting advancement in targeted cancer therapy and warrants continued investigation in both preclinical and clinical settings.